Cas no 14401-93-5 (Pyridine, 4-methyl-,hydrochloride (1:1))

• Product Name: Pyridine, 4-methyl-,hydrochloride (1:1)
• CAS No: 14401-93-5
• MF: C₆H₈ClN
• MW: 129.587420463562
• CID: 228472
• PubChem ID: 12198484
• Update Time: 2025-08-05

Pyridine, 4-methyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-methyl-,hydrochloride (1:1)
• 4-methylpyridin-1-ium,chloride
• 4-METHYLPYRIDINE HCL
• 4-chloropyridinium chloride
• 4-methyl pyridine hydrochloride
• 4-methylpyridine*HCl
• 4-methylpyridinium chloride
• 4-Methylpyridinium hydrochloride
• 4-picoline hydrochloride
• 4-Picoline,hydrochloride (8CI)
• g-Picoline hydrochloride
• g-Picolinium chloride
• g-Picolinium hydrochloride
• Pyridine,4-methyl-,hydrochloride (9CI)
• Einecs 238-368-1
• Pyridine, 4-methyl-, hydrochloride (1:1)
• CS-0212349
• 14401-93-5
• SCHEMBL2140478
• 4-methylpyridine;hydrochloride
• 4-Methylpyridine hydrochloride
• Pyridine, 4-methyl-, hydrochloride
• 4-Methylpyridinehydrochloride

• Inchi： 1S/C6H7N.ClH/c1-6-2-4-7-5-3-6;/h2-5H,1H3;1H
• InChI Key： BSADJIPSKPADNV-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 129.03500
• Monoisotopic Mass: 129.034527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 46.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 14.1

Experimental Properties

• Density: 1.1093 (rough estimate)
• Boiling Point: 207.45°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5330 (estimate)
• PSA: 14.14000
• LogP: -2.18690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Pyridine, 4-methyl-,hydrochloride (1:1)

Pyridine, 4-methyl-,hydrochloride (1:1) and Its Significance in Modern Chemical Research

Compound with the CAS number 14401-93-5, known as Pyridine, 4-methyl-,hydrochloride (1:1), is a fascinating chemical entity that has garnered significant attention in the field of pharmaceuticals and biochemical research. This compound, characterized by its hydrochloride salt form, plays a pivotal role in the synthesis of various pharmacologically active molecules. The unique structural properties of this compound make it an invaluable tool in the development of novel therapeutic agents.

The molecular structure of Pyridine, 4-methyl-,hydrochloride (1:1) consists of a pyridine ring substituted with a methyl group at the 4-position, further complexed with a hydrochloride ion. This arrangement imparts distinct chemical and pharmacological properties, making it a versatile intermediate in organic synthesis. The hydrochloride form enhances the solubility and stability of the compound, which is crucial for its application in pharmaceutical formulations.

In recent years, there has been a surge in research focused on the development of new drugs targeting neurological disorders. Pyridine derivatives have shown promise in this area due to their ability to interact with various biological targets. Specifically, compounds like Pyridine, 4-methyl-,hydrochloride (1:1) have been investigated for their potential role in modulating neurotransmitter activity. Studies have demonstrated that this compound can influence the function of certain receptors and enzymes involved in neural signaling pathways.

The pharmacological profile of Pyridine, 4-methyl-,hydrochloride (1:1) has been extensively studied in preclinical models. Research indicates that it exhibits both central nervous system (CNS) and peripheral nervous system (PNS) effects. These effects are attributed to its interaction with specific binding sites on neuronal cells. For instance, it has been observed to interact with nicotinic acetylcholine receptors, which are crucial for muscle contraction and cognitive functions.

Beyond its neurological applications, Pyridine, 4-methyl-,hydrochloride (1:1) has also been explored for its potential antimicrobial properties. The structural motif of pyridine derivatives often serves as a scaffold for antimicrobial agents due to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies have shown that this compound can exhibit moderate activity against certain bacterial strains, suggesting its utility in developing novel antibiotics.

The synthesis of Pyridine, 4-methyl-,hydrochloride (1:1) involves well-established organic chemistry techniques. The process typically begins with the alkylation of pyridine followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for industrial applications. These improvements have not only enhanced the availability of the compound but also reduced costs, making it more accessible for research purposes.

In the realm of drug discovery, the availability of high-quality intermediates like Pyridine, 4-methyl-,hydrochloride (1:1) is crucial for accelerating the development of new therapeutic agents. Pharmaceutical companies often rely on such compounds to streamline their research pipelines. The compound's versatility as a building block allows chemists to design and synthesize complex molecules with desired pharmacological properties.

The safety profile of Pyridine, 4-methyl-,hydrochloride (1:1) is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have revealed that while the compound is generally well-tolerated at therapeutic doses, it may exhibit certain side effects at higher concentrations. Understanding these effects is essential for ensuring safe usage in clinical settings.

The future prospects of Pyridine, 4-methyl-,hydrochloride (1:1) in research are promising. Ongoing studies aim to explore its potential applications in other therapeutic areas beyond neurological disorders and antimicrobial treatments. For instance, researchers are investigating its role in modulating inflammatory responses and treating autoimmune diseases. The compound's unique chemical properties make it a valuable candidate for further exploration.

In conclusion, Pyridine, 4-methyl-,hydrochloride (1:1), with its CAS number 14401-93-5, is a multifaceted compound that holds significant promise in modern chemical research. Its applications span across various fields, including pharmaceuticals and biochemical research. The ongoing investigations into its pharmacological properties and synthetic methodologies continue to enhance our understanding of this intriguing molecule.